Cas no 916055-71-5 (Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester)

Technical Introduction: Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester is a brominated aromatic ester with a reactive ketone functional group, making it a versatile intermediate in organic synthesis. Its molecular structure, featuring both bromine and carbonyl moieties, allows for selective modifications, such as nucleophilic substitutions or further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for the development of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic pathways. The ester group also improves solubility in organic solvents, facilitating handling in laboratory settings.
Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester structure
916055-71-5 structure
Product Name:Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester
CAS No:916055-71-5
MF:C11H11BrO3
MW:271.107242822647
CID:4313295
Update Time:2026-04-14

Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester

Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester Pricemore >>

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Additional information on Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester

Recent Advances in the Study of Benzoic Acid, 4-bromo-2-(2-oxopropyl)-, methyl ester (CAS: 916055-71-5)

In recent years, the compound Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester (CAS: 916055-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated benzoic acid ester structure, has shown promising potential in various applications, including drug development and chemical synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the selectivity and efficiency of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In terms of biological activity, recent investigations have focused on the compound's potential as a bioactive agent. Preliminary studies suggest that Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential application as an anti-inflammatory agent. Additionally, the compound's unique structural features make it a candidate for further exploration in the development of novel therapeutics targeting specific molecular pathways.

Another area of research has explored the compound's role in chemical biology. Scientists have utilized Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester as a building block in the synthesis of more complex molecules. Its reactivity and functional groups allow for versatile modifications, enabling the creation of derivatives with tailored properties. This versatility underscores its value in medicinal chemistry and drug discovery efforts.

Despite these promising developments, challenges remain in fully understanding the compound's mechanisms of action and optimizing its therapeutic potential. Ongoing studies are investigating its pharmacokinetics, toxicity profiles, and interactions with biological targets. These efforts are essential for translating laboratory findings into clinically relevant applications.

In conclusion, Benzoic acid, 4-bromo-2-(2-oxopropyl)-, methyl ester (CAS: 916055-71-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future explorations. As research continues, this compound may emerge as a key player in the development of new therapeutic agents and chemical tools.

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